Cas no 132487-94-6 (Phytonadione Trans-IV)
Phytonadione Trans-IV structure
Product Name:Phytonadione Trans-IV
CAS No:132487-94-6
MF:C31H46O2
MW:450.695749759674
CID:2051899
PubChem ID:7048753
Update Time:2025-04-21
Phytonadione Trans-IV Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-((E)-3,7,11,15-tetramethyl-hexadec-2-enyl)-[1,4]naphthoquinone
- 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecaenyl]naphthoquinone
- phylloquinone
- Vitamin K
- vitamin K1
- 132487-94-6
- trans-Vitamin K1 enantiomer
- Vitamin K-d7 (5,6,7,8-d4, 2-methyl-d3)
- Phytonadione Trans-IV
-
- Inchi： 1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m0/s1
- InChI Key： MBWXNTAXLNYFJB-JHBCSKSVSA-N
- SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCC[C@@H](C)CCC[C@@H](C)CCCC(C)C)=O
Computed Properties
- Exact Mass: 450.349780706Da
- Monoisotopic Mass: 450.349780706Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 14
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 34.1Ų
Phytonadione Trans-IV Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P123520-0.5mg |
Phytonadione Trans-IV |
132487-94-6 | 0.5mg |
$ 465.00 | 2022-06-03 | ||
| TRC | P123520-1mg |
Phytonadione Trans-IV |
132487-94-6 | 1mg |
$999.00 | 2023-05-17 | ||
| TRC | P123520-.5mg |
Phytonadione Trans-IV |
132487-94-6 | 5mg |
$563.00 | 2023-05-17 | ||
| TRC | P123520-25mg |
Phytonadione Trans-IV |
132487-94-6 | 25mg |
$ 39000.00 | 2023-09-06 |
Phytonadione Trans-IV Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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